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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Oxa-5-azaspiro[3.5]nonane is a unique spirocyclic heterocyclic compound featuring a fused
oxetane and piperidine ring system.[1][2] This rigid, three-dimensional scaffold has garnered
significant interest in medicinal chemistry as a bioisosteric replacement for more common
motifs, offering potential improvements in physicochemical properties such as metabolic
stability and aqueous solubility.[1] A thorough understanding of its structural and electronic
properties is paramount for its effective utilization in drug design and development.
Spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR)
spectroscopy, and Mass Spectrometry (MS), are indispensable tools for the structural
elucidation and characterization of this novel building block.

This technical guide provides a comprehensive overview of the spectroscopic data of 2-Oxa-5-
azaspiro[3.5]nonane. While a complete set of experimentally-derived spectra for the parent
compound is not readily available in published literature, this guide presents the expected
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spectroscopic features based on its structure, alongside standardized experimental protocols
for data acquisition and in-depth interpretation of the anticipated results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a
molecule. For 2-Oxa-5-azaspiro[3.5]nonane, both *H and *3C NMR are crucial for confirming
its unique spirocyclic structure.

'H NMR Spectroscopy

Expected Data:

Chemical Shift

Multiplicity Integration Assignment
(ppm)
~4.4-4.6 Singlet 4H -CH:z- (Oxetane ring)
~2.7-2.9 Triplet 4H -CH2-N-
~1.7-1.9 Multiplet 4H -CH2-C-CHz2-
~15-25 Broad Singlet 1H N-H

Experimental Protocol:

A solution of 2-Oxa-5-azaspiro[3.5]nonane (5-10 mg) is prepared in a deuterated solvent such
as chloroform-d (CDCIs) or dimethyl sulfoxide-de (DMSO-ds) (0.5-0.7 mL).[3] The sample is
transferred to a 5 mm NMR tube. The *H NMR spectrum is acquired on a 400 or 500 MHz
spectrometer.[4] The chemical shifts are referenced to the residual solvent peak or an internal
standard like tetramethylsilane (TMS).[3]

Caption: Workflow for tH NMR Spectroscopy.
Interpretation:

The *H NMR spectrum of 2-Oxa-5-azaspiro[3.5]nonane is expected to be relatively simple,
reflecting the symmetry of the molecule.
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» Oxetane Protons: The four protons on the oxetane ring are chemically equivalent and are
expected to appear as a sharp singlet in the downfield region (~4.4 - 4.6 ppm). This
significant downfield shift is due to the deshielding effect of the adjacent oxygen atom.

» Piperidine Protons: The piperidine ring contains three sets of methylene protons. The four
protons adjacent to the nitrogen atom (-CH2-N-) are expected to appear as a triplet around
2.7 - 2.9 ppm. The four protons at the 3 and 5 positions of the piperidine ring (-CH2-C-CH3-)
would likely appear as a multiplet in the more upfield region of ~1.7 - 1.9 ppm.

e Amine Proton: The N-H proton of the secondary amine is expected to be a broad singlet, and
its chemical shift can vary depending on the solvent and concentration.

3C NMR Spectroscopy

Expected Data:

Chemical Shift (ppm) Assignment

~75-80 -O-CH3z- (Oxetane ring)
~45 - 50 -N-CHa-

~35-40 Spirocarbon

~30-35 -CH2-C-CH2-

Experimental Protocol:

The same sample prepared for tH NMR can be used for 33C NMR spectroscopy. The spectrum
is acquired on the same spectrometer, typically at a frequency of 100 or 125 MHz.[4]
Broadband proton decoupling is commonly used to simplify the spectrum to singlets for each
unique carbon atom.[5]

Caption: Workflow for 3C NMR Spectroscopy.
Interpretation:

The proton-decoupled 3C NMR spectrum is expected to show four distinct signals
corresponding to the four unique carbon environments in 2-Oxa-5-azaspiro[3.5]nonane.
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o Oxetane Carbons: The two equivalent methylene carbons of the oxetane ring are expected
to resonate at the most downfield position (~75 - 80 ppm) due to the strong deshielding
effect of the oxygen atom.

» Piperidine Carbons: The two equivalent methylene carbons adjacent to the nitrogen atom will
appear around 45 - 50 ppm. The other two equivalent methylene carbons in the piperidine
ring are expected at approximately 30 - 35 ppm.

o Spirocarbon: The spirocarbon, being a quaternary carbon, is expected to have a relatively
weak signal and appear in the range of 35 - 40 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.

Expected Data:

Wavenumber (cm~?) Intensity Assignment

3300 - 3500 Medium, Broad N-H stretch (secondary amine)
2850 - 2960 Strong C-H stretch (aliphatic)

1050 - 1150 Strong C-O stretch (ether)

1100 - 1200 Medium C-N stretch (aliphatic amine)

Experimental Protocol:

The IR spectrum can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For
a liquid sample, a neat spectrum can be run by placing a drop of the compound between two
salt plates (e.g., NaCl or KBr).[6] Alternatively, a solution in a suitable solvent like chloroform
can be used.[5] For a solid, a KBr pellet or a mull in Nujol can be prepared.[6]

Caption: Workflow for IR Spectroscopy.

Interpretation:
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The IR spectrum of 2-Oxa-5-azaspiro[3.5]nonane should exhibit characteristic absorption
bands corresponding to its functional groups.

e N-H Stretch: A medium to weak, somewhat broad absorption band is expected in the region
of 3300-3500 cm~1* due to the N-H stretching vibration of the secondary amine.[7]

e C-H Stretch: Strong absorption bands in the 2850-2960 cm~* region will be present,
corresponding to the stretching vibrations of the aliphatic C-H bonds in the piperidine and
oxetane rings.

e C-O Stretch: A strong absorption band, characteristic of the C-O stretching of the ether
linkage in the oxetane ring, is expected in the 1050-1150 cm~1 range.

e C-N Stretch: The C-N stretching vibration of the aliphatic amine is expected to show a
medium intensity band in the 1100-1200 cm~1 region.[7]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification.

Predicted Data (Electron lonization - El):

m/z Possible Fragment

127 [M]* (Molecular lon)

126 [M-H]*

98 [M-C2Hs]* or [M-CH2=NH]*

84 [M-CsH7]*

70 [Piperidine ring fragment]*

56 [CaHs]* or [Oxetane ring fragment]*

Experimental Protocol:
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The mass spectrum is typically acquired using a mass spectrometer with an electron ionization
(El) source.[8] The sample is introduced into the ion source, where it is vaporized and
bombarded with a beam of high-energy electrons (typically 70 eV).[8] The resulting positively
charged ions and fragment ions are then accelerated and separated based on their mass-to-
charge ratio (m/z) by a mass analyzer.

Caption: Workflow for Electron lonization Mass Spectrometry.
Interpretation:

The electron ionization mass spectrum of 2-Oxa-5-azaspiro[3.5]nonane is expected to show a
molecular ion peak and several characteristic fragment ions.

e Molecular lon: The molecular ion peak ([M]*) should be observed at an m/z of 127,
corresponding to the molecular weight of the compound (C7H13NO). The intensity of the
molecular ion peak in cyclic compounds is generally significant.

o Fragmentation Pattern: The fragmentation of the molecular ion will likely involve the cleavage
of the rings. Common fragmentation pathways for cyclic amines and ethers would be
expected. The loss of small neutral molecules or radicals will lead to the formation of various
fragment ions. For instance, fragmentation of the piperidine ring could lead to characteristic
peaks. The stability of the resulting carbocations and radical cations will govern the relative
abundance of the fragment ions observed in the spectrum.

Conclusion

The spectroscopic techniques of NMR, IR, and MS provide a powerful and complementary
suite of tools for the comprehensive characterization of 2-Oxa-5-azaspiro[3.5]nonane. This
guide outlines the expected spectroscopic data and provides standardized protocols for their
acquisition and interpretation. A thorough analysis using these methods is essential for
confirming the identity, purity, and structure of this important building block, thereby facilitating
its application in the design and synthesis of novel therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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